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Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951

A Comparative Guide to 5-Nitrosalicylic Acid
Reference Materials

For researchers, scientists, and professionals in drug development, the quality and
characterization of reference materials are paramount for accurate analytical results. This guide
provides a comparative overview of commercially available 5-Nitrosalicylic acid (CAS No. 96-
97-9) reference materials, detailing their certification, available characterization data, and the
experimental protocols used for their analysis. 5-Nitrosalicylic acid is a key intermediate in
organic synthesis and pharmaceutical manufacturing, notably as a precursor in the production
of mesalazine.[1]

Comparison of 5-Nitrosalicylic Acid Reference
Materials

The selection of a suitable reference material depends on the specific requirements of the
analytical method, including the need for a certified value and the level of characterization
required. The following table summarizes the specifications of 5-Nitrosalicylic acid reference
materials from prominent suppliers.
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Experimental Protocols

Detailed experimental protocols are crucial for replicating and verifying analytical results. Below
are representative methodologies for the key experiments used in the characterization of 5-
Nitrosalicylic acid.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is suitable for the separation and quantification of 5-Nitrosalicylic acid and its
potential impurities.

e Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
e Column: C18, end-capped (250 mm x 4.6 mm, 5 um particle size).

» Mobile Phase: A mixture of aqueous buffer and organic solvent. A common approach
involves an isocratic elution with a mixture of 5mM octane-1-sulfonic acid sodium salt in
water (pH adjusted to 2.70 with ortho-phosphoric acid) and acetonitrile (e.g., 60:40 v/v).

e Flow Rate: 1.0 mL/min.

e Column Temperature: 25°C.

e Detection: UV detection at 210 nm.
e Procedure:

o Prepare a standard solution of the 5-Nitrosalicylic acid reference material in a suitable
solvent (e.g., methanol or the mobile phase).

[¢]

Prepare the sample solution to be analyzed at a similar concentration.

[e]

Inject equal volumes of the standard and sample solutions into the HPLC system.

o

Record the chromatograms and calculate the purity of the sample by comparing the peak
area of 5-Nitrosalicylic acid to the total area of all peaks.
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Assay by Aqueous Acid-Base Titration

This titrimetric method determines the percentage of 5-Nitrosalicylic acid by neutralizing it
with a standardized basic solution.

o Apparatus: Burette, beaker, magnetic stirrer.

e Reagents:
o Standardized 0.1 M Sodium Hydroxide (NaOH) solution.
o Phenolphthalein indicator solution.
o Ethanol (to dissolve the sample).

e Procedure:

o Accurately weigh a known amount of 5-Nitrosalicylic acid and dissolve it in a suitable
volume of ethanol.

o Add a few drops of phenolphthalein indicator to the solution.

o Titrate the solution with the standardized 0.1 M NaOH solution until a persistent pink color
is observed.

o Record the volume of NaOH solution used.

o Calculate the assay of 5-Nitrosalicylic acid using the following formula:
Where:

o V = Volume of NaOH solution used (in Liters)

o M = Molarity of the NaOH solution

o E = Equivalent weight of 5-Nitrosalicylic acid (183.12 g/mol )

o W = Weight of the 5-Nitrosalicylic acid sample (in grams)
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Identification by Fourier-Transform Infrared
Spectroscopy (FTIR)

FTIR spectroscopy is used to confirm the identity of the material by comparing its infrared

spectrum with that of a known reference standard.
e Instrumentation: A standard FTIR spectrometer.

o Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of
the 5-Nitrosalicylic acid sample or use an Attenuated Total Reflectance (ATR) accessory.

e Procedure:
o Obtain the infrared spectrum of the sample over the range of 4000 to 400 cm™1,

o Compare the obtained spectrum with the reference spectrum of 5-Nitrosalicylic acid. The
positions and relative intensities of the absorption bands should be concordant. Key
characteristic peaks for 5-Nitrosalicylic acid include those corresponding to the O-H
stretch of the carboxylic acid and phenol, the C=0 stretch of the carboxylic acid, and the
N-O stretches of the nitro group.

Visualizations

The following diagrams illustrate the logical workflow for the characterization of a 5-
Nitrosalicylic acid reference material and a simplified representation of its synthesis pathway.
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Figure 1. A logical workflow for the characterization and certification of a 5-Nitrosalicylic acid
reference material.

Salicylic Acid

Click to download full resolution via product page

Figure 2. Simplified reaction pathway for the synthesis of 5-Nitrosalicylic acid from Salicylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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